Cas no 2248298-93-1 (3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid)

• Product Name: 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid
• CAS No: 2248298-93-1
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 5815209
• PubChem ID: 137939256
• Update Time: 2025-06-25

3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509820
• 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid
• 2248298-93-1

• Inchi： 1S/C9H6F2N2O2/c10-8(11)6-4-12-13-3-1-2-5(7(6)13)9(14)15/h1-4,8H,(H,14,15)
• InChI Key： TVNCWVIDNNZRSZ-UHFFFAOYSA-N
• SMILES： FC(C1C=NN2C=CC=C(C(=O)O)C2=1)F

Computed Properties

• Exact Mass: 212.03973376g/mol
• Monoisotopic Mass: 212.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid

Introduction to 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid (CAS No. 2248298-93-1)

3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2248298-93-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a difluoromethyl group at the 3-position and a carboxylic acid functionality at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further investigation.

The structural features of 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid contribute to its versatility in drug design. The pyrazolopyridine core is known for its ability to interact with various biological targets, including enzymes and receptors, which has been leveraged in the development of small-molecule inhibitors. The difluoromethyl group, in particular, is a well-documented pharmacophore that enhances metabolic stability and binding affinity. This modification has been widely employed in the synthesis of bioactive molecules, improving their pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid in the development of novel therapeutic agents. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory and infectious diseases. For instance, derivatives of this compound have shown promising activity against Janus kinases (JAKs), which are central mediators in inflammatory pathways. The carboxylic acid moiety at the 4-position allows for further functionalization, enabling the synthesis of analogs with tailored biological activities.

The pharmaceutical industry has shown particular interest in this compound due to its structural similarity to known bioactive molecules. Researchers have utilized 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid as a starting point for structure-activity relationship (SAR) studies, aiming to optimize its pharmacological properties. These studies have revealed that subtle modifications around the pyrazolopyridine core can significantly alter the compound's potency and selectivity. Such findings underscore the compound's potential as a lead molecule for drug discovery.

In addition to its applications in inflammation and infection research, 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid has been explored in oncology. Preclinical studies have indicated that derivatives of this compound exhibit antitumor activity by targeting specific pathways involved in cancer cell proliferation and survival. The difluoromethyl group plays a crucial role in these interactions by modulating the electronic properties of the molecule, enhancing its binding to biological targets. These findings have prompted further investigation into its potential as an anticancer agent.

The synthesis of 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for medicinal chemistry applications. Advances in catalytic processes and green chemistry principles have also contributed to reducing the environmental impact of its synthesis.

As research continues to uncover new biological activities of 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid, its significance in drug discovery is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. The development of novel therapeutic agents often relies on interdisciplinary approaches, combining expertise from chemistry, biology, and pharmacology.

The future prospects of 3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid are promising, with ongoing studies exploring its potential in various therapeutic areas. Innovations in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced efficacy and safety profiles. These advancements will be crucial for addressing unmet medical needs and improving patient outcomes.

In conclusion,3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid (CAS No. 2248298-93-1) represents a valuable scaffold for pharmaceutical research due to its unique structural features and biological potential. Its applications in inflammation, infection, and oncology highlight its versatility as a lead molecule for drug discovery. As scientific understanding continues to evolve,3-(Difluoromethyl)pyrazolo[1,5-a]pyridine-4-carboxylic acid is poised to play a significant role in the development of next-generation therapeutic agents.